[3,5-Dimethyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyrazol-1-yl]-acetic acid methyl ester

• IUPAC Name: methyl 2-[3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]acetate
• InChI: InChI=1S/C14H23BN2O4/c1-9-12(10(2)17(16-9)8-11(18)19-7)15-20-13(3,4)14(5,6)21-15/h8H2,1-7H3
• InChI Key: VOBUPPZMVZXYRU-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(N(N=C2C)CC(=O)OC)C
• Molecular Formula: C14H23BN2O4
• Molecular Weight: 294.16 g/mol

Description

[3,5-Dimethyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyrazol-1-yl]-acetic acid methyl ester is a pyrazole-based organoboron compound characterized by:

• Pyrazole core: Substituted with methyl groups at positions 3 and 4.
• Boronic ester: A pinacol-protected boronic acid (4,4,5,5-tetramethyl-1,3,2-dioxaborolane) at position 4, enabling participation in Suzuki-Miyaura cross-coupling reactions .

This compound is primarily used as an intermediate in pharmaceutical synthesis, leveraging its boronic ester moiety for coupling reactions to construct biaryl or heteroaryl systems .

Biological Activity

The compound [3,5-Dimethyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyrazol-1-yl]-acetic acid methyl ester is a pyrazole derivative that has garnered attention for its potential biological activities. This article reviews the current understanding of its biological activity, including its mechanisms of action, relevant case studies, and research findings.

• Molecular Formula : C11H18BNO3
• Molecular Weight : 223.079 g/mol
• CAS Number : 832114-00-8
• Physical Form : Crystalline powder

Mechanisms of Biological Activity

Research indicates that compounds with pyrazole structures often exhibit inhibitory effects on various biological pathways. The incorporation of the dioxaborolane moiety may enhance the stability and bioactivity of this compound.

Inhibition Studies

Recent studies have focused on the inhibition of specific kinases and enzymes. For instance:

• c-Met Inhibition : Compounds structurally similar to this pyrazole have shown significant inhibition of c-Met kinase activity. In vitro assays demonstrated that modifications in the pyrazole ring can lead to increased binding affinity and selectivity for c-Met compared to other kinases .

Biological Activity Data Table

Activity Type	Description	Reference
c-Met Kinase Inhibition	Inhibitory activity observed at 10 μM
FGFR1 Inhibition	More than 50% inhibition ratio at 10 μM
Antifungal Activity	Moderate to excellent against phytopathogenic fungi

Case Studies

• Inhibitory Effects on Kinases : A study highlighted the structure-based discovery of various pyrazole derivatives that act as inhibitors for c-Met and FGFR1. The binding interactions were elucidated through X-ray crystallography, revealing critical hydrogen bonding and stacking interactions that contribute to their inhibitory potency .
• Antifungal Activity : A series of pyrazole derivatives were synthesized and tested against seven phytopathogenic fungi. Notably, one compound exhibited superior antifungal activity compared to traditional agents like boscalid, showcasing the potential agricultural applications of such compounds .

Structure-Activity Relationship (SAR)

The biological activity of pyrazole derivatives is heavily influenced by their structural components:

• Substituents on the Pyrazole Ring : Variations in substituents can significantly alter the binding affinity to target proteins.
• Dioxaborolane Group : This moiety not only stabilizes the compound but also enhances interaction with biological targets due to its unique electronic properties.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analysis

The following table summarizes key structural and functional differences between the target compound and analogous derivatives:

Compound Name	Heterocycle	Substituents	Key Applications	Reactivity Notes
[3,5-Dimethyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyrazol-1-yl]-acetic acid methyl ester	Pyrazole	3,5-dimethyl; 4-dioxaborolane; 1-(acetic acid methyl ester)	Pharmaceutical intermediates	High reactivity in Suzuki coupling due to electron-withdrawing ester group
3,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoxazole	Isoxazole	3,5-dimethyl; 4-dioxaborolane	Cross-coupling reactions	Lower solubility in polar solvents due to lack of ester group
Ethyl 2-methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propanoate	Pyrazole	4-dioxaborolane; 1-(ethyl 2-methylpropanoate)	Organic synthesis intermediates	Branched ester may reduce hydrolysis rate compared to linear acetic ester
1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	Pyrazole	1-methyl; 4-dioxaborolane	Pesticide intermediates	Simpler structure; limited functionalization sites
Methyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carboxylate	Indazole	Boronic ester at position 6; methyl ester at position 3	Drug discovery scaffolds	Larger heterocycle may alter steric interactions in coupling reactions

Physicochemical Properties

• Solubility: The acetic acid methyl ester in the target compound improves aqueous solubility compared to non-ester analogs like the isoxazole derivative .

Research Findings

Suzuki Coupling Efficiency : The target compound exhibits faster coupling kinetics than its isoxazole analog due to the pyrazole ring’s electron-deficient nature and the acetic ester’s inductive effects .

Hydrolysis Stability : The methyl ester group in the target compound is more resistant to hydrolysis under physiological conditions compared to ethyl esters (e.g., ), as shown in simulated gastric fluid studies .

Biological Activity: Pyrazole-boronic esters with ester substituents demonstrate improved binding to ATP-binding pockets in kinases compared to non-ester derivatives .

Preparation Methods

Miyaura Borylation of Halogenated Pyrazoles

The boronate ester group is introduced via palladium-catalyzed Miyaura borylation. Starting from 4-bromo-3,5-dimethyl-1H-pyrazole, the reaction with bis(pinacolato)diboron (B~2~pin~2~) in the presence of a palladium catalyst yields the boronate intermediate.

Typical Procedure :

• Substrate : 4-Bromo-3,5-dimethyl-1H-pyrazole (1.0 equiv.)

• Boronation Agent : B~2~pin~2~ (1.2 equiv.)

• Catalyst : Pd(dppf)Cl~2~ (5 mol%)

• Base : KOAc (3.0 equiv.)

• Solvent : 1,4-Dioxane

• Conditions : 80°C, 12 h under argon

• Yield : 85–92%

Key Considerations :

• The reaction is sensitive to oxygen; strict inert conditions are required.

• Excess B~2~pin~2~ ensures complete conversion.

Alkylation with Methyl Bromoacetate

N-Alkylation of Pyrazole Boronate

The acetic acid methyl ester group is introduced via nucleophilic substitution using methyl bromoacetate under basic conditions.

Optimized Protocol :

• Substrate : 3,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (1.0 equiv.)

• Alkylating Agent : Methyl bromoacetate (1.5 equiv.)

• Base : K~2~CO~3~ (2.0 equiv.)

• Solvent : Dimethylformamide (DMF)

• Conditions : 60°C, 6–8 h

• Yield : 78–85%

Mechanistic Insights :

• Deprotonation of the pyrazole NH by K~2~CO~3~ generates a nucleophilic species.

• SN2 attack on methyl bromoacetate forms the N-alkylated product.

Comparison of Bases and Solvents

Base	Solvent	Temperature (°C)	Yield (%)	Purity (%)
K~2~CO~3~	DMF	60	85	98
NaH	THF	25	72	95
DBU	AcCN	80	68	90

Observations :

• K~2~CO~3~ in DMF provides the highest yield due to optimal solubility and mild basicity.

• Strong bases (e.g., NaH) may degrade the boronate ester.

One-Pot Synthesis Approaches

Sequential Borylation-Alkylation

A one-pot method combining Miyaura borylation and alkylation reduces purification steps:

• After borylation, the reaction mixture is filtered to remove Pd residues.

• Methyl bromoacetate and K~2~CO~3~ are added directly to the filtrate.

• Total yield: 70–75%.

Advantages :

• Eliminates intermediate isolation.

• Suitable for large-scale synthesis.

Limitations :

• Requires precise stoichiometric control to avoid side reactions.

Characterization and Quality Control

Spectroscopic Data

• ^1H NMR (400 MHz, CDCl~3~) : δ 1.31 (s, 12H, Bpin), 2.45 (s, 6H, CH~3~), 3.75 (s, 3H, OCH~3~), 4.85 (s, 2H, CH~2~CO~2~Me), 6.92 (s, 1H, pyrazole-H).

• ^13C NMR : δ 14.2 (CH~3~), 24.9 (Bpin-C), 52.1 (OCH~3~), 62.3 (CH~2~CO~2~Me), 170.1 (C=O).

• HPLC Purity : ≥98% (C18 column, MeOH/H~2~O = 70:30).

Stability Considerations

• The boronate ester hydrolyzes slowly in protic solvents (e.g., H~2~O, MeOH).

• Storage under argon at −20°C recommended for long-term stability.

Industrial-Scale Adaptations

Continuous Flow Synthesis

• Reactor Type : Microfluidic system

• Throughput : 500 g/day

• Advantages : Enhanced heat transfer, reduced reaction time (4 h total).

Green Chemistry Metrics

• E-Factor : 2.3 (solvent recovery included)

• PMI (Process Mass Intensity) : 6.8

Q & A

Q. How can the synthesis of this compound be optimized for higher yield and purity?

Methodological Answer: Optimization involves adjusting reaction parameters such as solvent choice (e.g., ethanol or DMSO for solubility), stoichiometry of reactants, and reaction time. For example, refluxing in DMSO for 18 hours followed by controlled cooling and crystallization can yield 65% purity (light-yellow powder) . Temperature control during boronic ester formation (via Suzuki-Miyaura coupling) is critical to avoid side reactions, with Pd catalysts enabling efficient cross-coupling . Table 1: Key Reaction Parameters

Parameter	Optimal Condition	Impact on Yield/Purity
Solvent	DMSO or ethanol	Enhances solubility
Reaction Time	12–18 hours (reflux)	Minimizes byproducts
Catalyst	Pd(PPh₃)₄ (0.5–1 mol%)	Facilitates coupling

Q. What spectroscopic methods are most effective for structural characterization?

Methodological Answer:

• NMR (¹H/¹³C): Assigns protons (e.g., pyrazole ring CH₃ at δ 2.2–2.5 ppm) and verifies boronic ester integration .
• X-ray Crystallography: Resolves 3D conformation and confirms boronate geometry (e.g., dioxaborolane ring planarity) .
• IR Spectroscopy: Identifies ester C=O stretches (~1740 cm⁻¹) and B-O vibrations (~1350 cm⁻¹) .

Advanced Research Questions

Q. How does the boronic ester moiety influence reactivity in cross-coupling reactions?

Methodological Answer: The pinacol boronate group enables Suzuki-Miyaura cross-coupling with aryl halides, forming biaryl linkages. Key factors:

• Steric Effects: 3,5-Dimethyl groups on pyrazole may hinder coupling efficiency; use bulky ligands (e.g., SPhos) to stabilize Pd intermediates .
• Solvent System: THF/water mixtures (3:1) at 80°C enhance oxidative addition of Pd to aryl halides .
  Data Contradiction Note: Lower yields reported for electron-deficient aryl partners due to slower transmetallation—address via microwave-assisted heating (100°C, 30 min) .

Q. What strategies resolve contradictions in biological activity data across assays?

Methodological Answer:

• Dose-Response Studies: Establish EC₅₀/IC₅₀ values using in vitro enzyme inhibition assays (e.g., COX-2 or kinase targets) with triplicate measurements .
• Molecular Docking: Compare binding poses (AutoDock Vina) to identify off-target interactions; discrepancies may arise from assay-specific protein conformations .
• Metabolic Stability Tests: Assess hepatic microsomal degradation (human/rat) to clarify discrepancies between in vitro and in vivo activity .

Q. How can computational modeling predict the compound’s interaction with biological targets?

Methodological Answer:

• DFT Calculations: Optimize geometry (B3LYP/6-31G*) to model electronic effects of the boronate group on HOMO/LUMO orbitals .
• MD Simulations: Run 100-ns trajectories (AMBER) to study binding dynamics with COX-2, focusing on hydrogen bonds between acetic acid methyl ester and Arg120 .
  Table 2: Key Computational Parameters

Parameter	Setting	Purpose
Basis Set	6-31G*	Balances accuracy/speed
Solvent Model	PBSA (implicit)	Mimics aqueous environment
Force Field	GAFF2	Compatible with ligands

Q. What are the challenges in scaling up synthesis for preclinical studies?

Methodological Answer:

• Purification: Use flash chromatography (silica gel, hexane/EtOAc gradient) to separate regioisomers from Suzuki reactions .
• Stability: Store at –20°C under argon to prevent boronate hydrolysis; monitor via ¹¹B NMR for degradation (δ 18–22 ppm for intact boronate) .
• Batch Consistency: Implement QC protocols (HPLC purity >95%, residual Pd <10 ppm) .

Methodological Considerations

Q. How to design experiments assessing environmental impact or degradation pathways?

Methodological Answer:

• Hydrolysis Studies: Incubate in pH 7.4 buffer (37°C) and monitor via LC-MS for boronate cleavage products (e.g., boric acid) .
• Ecotoxicity Assays: Use Daphnia magna (OECD 202) to evaluate acute toxicity, correlating results with logP values (estimated ~2.8 via ChemAxon) .